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Compound of Interest

Compound Name: Oxyphenbutazone monohydrate

Cat. No.: B1203218

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
Oxyphenbutazone monohydrate, a non-steroidal anti-inflammatory drug, requires careful
handling and disposal due to its potential health and environmental hazards. This guide
provides essential, step-by-step information for its safe and compliant disposal.

Immediate Safety and Hazard Profile

Oxyphenbutazone monohydrate is classified as harmful if swallowed and may cause
damage to organs through prolonged or repeated exposure.[1] It is also very toxic to aquatic
life, necessitating stringent disposal procedures to prevent environmental contamination.[1]

Hazard and Precautionary Data Summary
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Hazard Statement

Precautionary Statement

GHS Pictograms

H302: Harmful if swallowed

P264: Wash thoroughly after
handling.[1]

GHSO07 (Harmful), GHS08
(Health Hazard)[1]

H373: May cause damage to
organs through prolonged or

repeated exposure

P270: Do not eat, drink or
smoke when using this

product.[1]

GHSO09 (Environmentally

Hazardous)[1]

H400: Very toxic to aquatic life

P273: Avoid release to the

environment.[1]

P301+P312: IF SWALLOWED:

Call a POISON
CENTER/doctor if you feel

unwell.[1]

P501: Dispose of
contents/container in
accordance with
local/regional/national/internati

onal regulations.[1]

Step-by-Step Disposal Protocol

This protocol is intended for laboratory settings and should be performed in accordance with

your institution's specific safety guidelines and all applicable regulations.

1. Personal Protective Equipment (PPE):

o Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

2. Waste Segregation and Collection:

e Solid Waste:

o Collect unused or expired oxyphenbutazone monohydrate powder in a designated,

clearly labeled hazardous waste container.
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o Do not mix with other chemical waste unless specifically permitted by your institution's
waste management plan.

o Contaminated Materials:

o Any materials that have come into contact with oxyphenbutazone monohydrate, such as
weighing paper, contaminated gloves, or disposable labware, should be collected in a
separate, labeled hazardous waste container.

3. In-Lab Deactivation (if applicable and permitted):

o For trace amounts on glassware or surfaces, decontamination may be possible. Consult your
institution's chemical safety officer for approved decontamination procedures. Avoid washing
down the drain to prevent environmental release.[2]

4. \Waste Storage:

o Store the hazardous waste container in a designated, secure area away from incompatible
materials.

o Ensure the storage area is well-ventilated.
5. Disposal Vendor:

o Arrange for pickup and disposal by a licensed hazardous waste disposal company. Your
institution's Environmental Health and Safety (EHS) department will have established
procedures for this.

» Ensure the waste is properly manifested and transported in accordance with Department of
Transportation (DOT) regulations.

Disposal Workflow
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Caption: Disposal workflow for oxyphenbutazone monohydrate in a laboratory setting.

Regulatory Framework

The disposal of pharmaceutical waste, including oxyphenbutazone monohydrate, is
regulated by several agencies. In the United States, the Environmental Protection Agency
(EPA) governs hazardous waste under the Resource Conservation and Recovery Act (RCRA).
[3][4][5] It is crucial to determine if your waste stream is considered hazardous under RCRA
guidelines. Additionally, state and local regulations may have more stringent requirements.[2][3]
Always consult your institution's EHS department to ensure full compliance.

For non-laboratory settings, such as households, the FDA and DEA provide guidance on the
disposal of unused medicines.[6][7] The preferred method is to use drug take-back programs.
[8][9] If a take-back program is not available, the medication can be mixed with an undesirable
substance (e.g., coffee grounds, cat litter), sealed in a container, and placed in the household
trash.[6][7][8][9] Flushing is generally not recommended unless specifically stated on the
medication's label.[6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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